Cas no 1536924-11-4 (2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid)

• Product Name: 2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid
• CAS No: 1536924-11-4
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 5863749
• PubChem ID: 79711610
• Update Time: 2025-10-29

2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 4-chloro-3-methoxy-α-(1-methylethyl)-
• 2-(4-Chloro-3-methoxyphenyl)-3-methylbutanoic acid
• SCHEMBL14774920
• CS-0273463
• 1536924-11-4
• AKOS018268878
• EN300-1986804
• 2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid

• Inchi： 1S/C12H15ClO3/c1-7(2)11(12(14)15)8-4-5-9(13)10(6-8)16-3/h4-7,11H,1-3H3,(H,14,15)
• InChI Key： CXQPZPQTFWAYKQ-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=C(OC)C=1)(C(=O)O)C(C)C

Computed Properties

• Exact Mass: 242.0709720g/mol
• Monoisotopic Mass: 242.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.192±0.06 g/cm3(Predicted)
• Boiling Point: 357.2±32.0 °C(Predicted)
• pka: 4.03±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid

Introduction to 2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid (CAS No. 1536924-11-4)

2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid, identified by the chemical compound code CAS No. 1536924-11-4, is a significant molecule in the realm of pharmaceutical and biochemical research. This compound belongs to the class of substituted benzoic acids, characterized by its unique structural and functional attributes. The presence of both chloro and methoxy substituents on the aromatic ring, coupled with a branched butanoic acid side chain, imparts distinct reactivity and biological potential, making it a subject of intense interest in medicinal chemistry.

The structural framework of 2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid consists of a phenyl ring substituted at the 4-position with a chlorine atom and at the 3-position with a methoxy group. This arrangement creates a molecule with potential for diverse interactions with biological targets. The butanoic acid moiety at the 2-position introduces a carboxylic acid functionality, which is commonly utilized in drug design for its ability to form hydrogen bonds and participate in salt formation, enhancing solubility and bioavailability.

Recent advancements in the field of drug discovery have highlighted the importance of substituted benzoic acids due to their versatile pharmacological properties. Studies have demonstrated that modifications in the aromatic ring, such as those present in 2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid, can significantly influence binding affinity and selectivity towards therapeutic targets. The chloro substituent, in particular, has been shown to enhance lipophilicity and metabolic stability, while the methoxy group can contribute to hydrophilicity and metabolic resistance.

In the context of contemporary pharmaceutical research, 2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid has been explored for its potential role in modulating various biological pathways. For instance, its structural motif resembles that of several known pharmacophores found in nonsteroidal anti-inflammatory drugs (NSAIDs) and anticonvulsants. The carboxylic acid group provides a foundation for further derivatization, enabling the synthesis of analogs with tailored pharmacokinetic profiles.

One of the most compelling aspects of 2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid is its utility as a building block in medicinal chemistry. Researchers have leveraged its scaffold to develop novel compounds with enhanced therapeutic efficacy and reduced side effects. The combination of electronic and steric effects induced by the chloro and methoxy groups allows for fine-tuning of molecular interactions, making this compound a valuable asset in drug development pipelines.

Current research initiatives are focusing on elucidating the mechanistic basis of action for molecules derived from 2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory activity against enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). Additionally, there is growing evidence to support its potential in modulating neurotransmitter systems, which could be relevant for treating neurological disorders.

The synthesis of 2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid presents an interesting challenge due to the need for precise functionalization at multiple positions on the aromatic ring. Advances in synthetic methodologies have enabled more efficient and scalable production processes, making it feasible to explore its pharmacological potential on a larger scale. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the desired substitution pattern on the phenyl ring.

The pharmacokinetic properties of 2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid are also subjects of ongoing investigation. Studies indicate that this compound exhibits moderate solubility in water and lipids, suggesting potential for oral administration with reasonable bioavailability. Furthermore, preliminary data suggest that it may undergo metabolism via cytochrome P450 pathways, which could influence its therapeutic window and potential drug-drug interactions.

In conclusion, 2-(4-chloro-3-methoxyphenyl)-3-methylbutanoic acid (CAS No. 1536924-11-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features offer opportunities for developing novel therapeutic agents with improved efficacy and safety profiles. As our understanding of biological targets continues to evolve, compounds like this will play an increasingly critical role in addressing unmet medical needs.